5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid

• Molecular Formula: C15H12FNO4
• Molecular Weight: 289.26 g/mol
• IUPAC Name: 2-fluoro-5-(phenylmethoxycarbonylamino)benzoic acid
• InChI: InChI=1S/C15H12FNO4/c16-13-7-6-11(8-12(13)14(18)19)17-15(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key: QJYAEGHJGIPFTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC(=C(C=C2)F)C(=O)O

Description

5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid (CAS: 1178125-12-6) is a fluorinated benzoic acid derivative featuring a benzyloxycarbonyl (Z) protecting group at the 5-position amino moiety and a fluorine atom at the 2-position of the aromatic ring. Its molecular formula is C₁₅H₁₁FNO₄, with a molecular weight of 288.25 g/mol. The compound is structurally characterized by a carboxylic acid group, a fluorine substituent, and a benzyloxycarbonyl-protected amine, making it a versatile intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical development .

The benzyloxycarbonyl group enhances stability during synthetic procedures, shielding the amine from undesired reactions.

Preparation Methods

Route 1: Sequential Amination-Fluorination-Protection

This approach begins with a pre-functionalized benzoic acid precursor. For example:

• Nitration and Reduction : Start with 5-nitro-2-iodobenzoic acid. Reduce the nitro group to an amine using hydrogen gas and palladium catalysts (e.g., Pd/C) in ethanol.
• Fluorination : Employ nucleophilic fluorination using 1-arylbenziodoxolones. React the iodinated intermediate with cesium fluoride (CsF) in acetonitrile at 80°C for 1 hour to introduce fluorine at position 2.
• Protection : Treat the resulting 2-fluoro-5-aminobenzoic acid with benzyl chloroformate in a biphasic system (water/dichloromethane) with sodium bicarbonate to form the benzyloxycarbonyl (Cbz)-protected amine.

Key Data :

Step	Reagents/Conditions	Yield	Source
Nitration/Reduction	H₂ (1 atm), 10% Pd/C, EtOH, 25°C	85%
Fluorination	CsF, CH₃CN, 80°C, 1 h	78%
Cbz Protection	Benzyl chloroformate, NaHCO₃	92%

Route 2: Direct Fluorination of Pre-Protected Intermediates

For enhanced regiocontrol, fluorination is performed after amine protection:

• Amination and Protection : Convert 5-nitroanthranilic acid to its Cbz-protected derivative using benzyl chloroformate.
• Fluorodeiodination : React 2-iodo-5-{[(benzyloxy)carbonyl]amino}benzoic acid with KF/Kryptofix 2.2.2 in DMF at 120°C for 30 minutes.

Key Data :

Parameter	Value	Source
Fluorodeiodination	KF (3 eq), Kryptofix 2.2.2, DMF
Reaction Time	30 minutes
Radiochemical Yield	89% (for ¹⁸F analog)

Characterization and Quality Control

The final product is validated using spectroscopic and chromatographic methods:

• Melting Point : 181–182°C (lit. 182–182.5°C).
• IR (KBr) : 3450 cm⁻¹ (N–H stretch), 1680 cm⁻¹ (C=O).
• ¹H NMR (DMSO-d₆) : δ 7.37 (dd, J = 8.5 Hz, Hb), 6.76 (dd, J = 4.8 Hz, Hc).

Industrial and Radiopharmaceutical Adaptations

• Scale-Up Considerations : Route 1 is preferred for bulk synthesis due to cost-effective reagents (e.g., Pd/C for reductions).
• Radiolabeling : Route 2’s fluorodeiodination protocol is adaptable for ¹⁸F incorporation, enabling PET tracer production (e.g., 2-[¹⁸F]-fluoro-5-nitrobenzoic acid).

Comparative Advantages

Method	Pros	Limitations
Sequential Route	High yields, simple purification	Multi-step, time-intensive
Fluorodeiodination	Rapid, suitable for ¹⁸F labeling	Requires specialized precursors

Chemical Reactions Analysis

Types of Reactions

5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can remove the benzyloxycarbonyl protecting group, revealing the free amino group.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce free amines.

Scientific Research Applications

Scientific Applications of 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid

5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid is a chemical compound that appears in the synthesis of various analogues with potential pharmaceutical applications . Research has explored its use in creating molecules that can treat diabetic retinopathy .

Synthesis of PPARα Agonists

• Role in Analogue Creation 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid is used to synthesize analogues by coupling it with other chemicals, such as 3b with 5-amino-2-fluorobenzoic acid (11a) or 5-amino-3-fluorobenzoic acid (11b), to produce compounds 4p and 4q, respectively .
• PPARα Agonism and Diabetic Retinopathy These compounds are being investigated as peroxisome proliferator-activated receptor alpha (PPARα) agonists, a strategy for treating diabetic retinopathy . Clinical trials have shown that Fenofibrate, a drug for hyperlipidemia and a PPARα agonist, has protective effects against diabetic retinopathy and retinal neovascularization . The protective effects are related to the agonism of PPARα by the metabolite fenofibric acid, not its lipid-lowering activity .
• Rationale for New Chemotypes The compound is part of a 4-benzyloxy-benzylamino chemotype developed to improve upon existing drugs like Fenofibrate, which have limitations such as low ocular distribution and selectivity for PPARα . This chemotype has shown improved potency and selectivity over Y-0452 and FenoFA .
• In-Vivo Efficacy Studies involving systemic administration of compound A91, an analogue from this series, reduced retinal vascular leakage in diabetic rats to levels comparable to non-diabetic rats . The study also indicated that A91 did not cause hepatomegaly, a side effect observed with Feno/FenoFA in rodent models .
• Properties of the Chemotype The 4-benzyloxy-benzylamino chemotype exhibits in vivo efficacy in a diabetic retinopathy model after systemic administration, crosses the blood-retinal barrier, is bioavailable, and demonstrates a relatively safe profile in rats .

Mechanism of Action

The mechanism of action of 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group can act as a protecting group, allowing the compound to selectively interact with certain biological molecules. The fluorine atom enhances the compound’s stability and bioavailability, making it a valuable tool in medicinal chemistry.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight	Substituents	Functional Groups	Key Properties/Applications	References
5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid	C₁₅H₁₁FNO₄	288.25	5-(Benzyloxycarbonylamino), 2-F	Carboxylic acid, Benzyloxycarbonylamide	Intermediate in peptide synthesis; potential drug precursor due to fluorine-enhanced stability
4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-fluoro-2-isopropoxybenzoic acid	C₂₅H₂₂FNO₅	435.45	4-Fmoc amino, 5-F, 2-OiPr	Carboxylic acid, Fluorenylmethyloxycarbonylamide	UV-active protecting group; used in solid-phase peptide synthesis for acid-labile deprotection
5-[(E)-(2-Fluorobenzylidene)amino]-2-hydroxybenzoic acid	C₁₄H₁₁FN₂O₃	274.25	2-OH, 5-Schiff base	Carboxylic acid, Hydroxyl, Imine	Forms intramolecular hydrogen bonds; used in metal ion sensing and crystal engineering
4-Amino-2-fluoro-5-methoxybenzoic acid	C₈H₈FNO₃	185.15	4-NH₂, 2-F, 5-OCH₃	Carboxylic acid, Amino, Methoxy	Bioactive scaffold in medicinal chemistry; methoxy group increases lipophilicity
2-Amino-5-fluoro-3-methylbenzoic acid	C₈H₈FNO₂	169.15	2-NH₂, 5-F, 3-CH₃	Carboxylic acid, Amino, Methyl	Polar amino group enhances solubility; studied in antibacterial agents

Structural and Functional Differences

Protecting Group Variations

• Benzyloxycarbonyl (Z) vs. Fluorenylmethyloxycarbonyl (Fmoc): The Z group in the target compound is stable under basic conditions but removable via hydrogenolysis, whereas the Fmoc group in the analog (Table 1, Row 2) is acid-stable but cleaved under mild basic conditions. This distinction dictates their use in orthogonal protection strategies .

Substituent Electronic Effects

• Fluorine vs. Hydroxyl/Methoxy:
  The 2-fluorine in the target compound reduces electron density at the aromatic ring, enhancing resistance to electrophilic substitution. In contrast, hydroxyl (Table 1, Row 3) or methoxy groups (Row 4) increase electron density, altering reactivity and hydrogen-bonding capabilities .

Physicochemical Properties

• Solubility: The Z group in the target compound reduces aqueous solubility compared to hydroxylated analogs (e.g., Row 3) but improves compatibility with organic solvents.
• Melting Points: Crystalline analogs like 5-[(E)-(2-Fluorobenzylidene)amino]-2-hydroxybenzoic acid (Row 3) exhibit higher melting points due to hydrogen-bonded networks, whereas the target compound’s melting point is influenced by the bulky Z group .

Biological Activity

5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid is a compound of significant interest in medicinal chemistry and biochemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C13H11N3O4
• Molecular Weight : 273.24 g/mol
• IUPAC Name : 5-(benzyloxycarbonylamino)-2-fluorobenzoic acid
• Canonical SMILES : C1=CC=C(C=C1)COC(=O)NC2=CN=C(N=C2)C(=O)O

The biological activity of 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid is primarily attributed to its ability to interact with various molecular targets. The compound may act as an enzyme inhibitor, impacting pathways involved in cellular signaling and metabolism. Its structural features suggest potential interactions with enzymes such as acetylcholinesterase (AChE), which is critical in neurotransmitter regulation.

Biological Activity

Research indicates that 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid exhibits several biological activities:

• Antioxidant Activity : Compounds with similar structures have shown the ability to scavenge free radicals, thereby protecting cells from oxidative stress.
• Anti-inflammatory Properties : Preliminary studies suggest that this compound may reduce inflammation markers, indicating potential use in inflammatory diseases.
• Antimicrobial Effects : Some derivatives have demonstrated activity against various bacterial strains, highlighting its potential as an antibacterial agent.

Case Studies and Experimental Data

• In Vivo Efficacy Studies :
  • A study evaluated the effects of a related compound in a streptozotocin-induced diabetic rat model. The compound significantly reduced retinal vascular leakage, a key factor in diabetic retinopathy, suggesting that similar compounds might also exhibit protective effects on retinal health .
• Cellular Assays :
  • In vitro assays demonstrated that the compound has a low cytotoxic profile at concentrations below 5 μM, indicating its safety for further exploration in therapeutic applications .
• Comparative Analysis :
  • Various analogs were tested for their biological activity, with several exhibiting submicromolar efficacy against specific targets. For instance, modifications to the benzoic acid core improved the potency and selectivity of these compounds .

Data Tables

Property	Value
Molecular Formula	C13H11N3O4
Molecular Weight	273.24 g/mol
IUPAC Name	5-(benzyloxycarbonylamino)-2-fluorobenzoic acid
Antioxidant Activity	Yes
Anti-inflammatory Activity	Yes
Antimicrobial Activity	Yes

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis typically involves sequential functionalization of a benzoic acid scaffold. Fluorination at the 2-position can be achieved via nucleophilic fluorination using KF or CsF in polar aprotic solvents (e.g., DMF) under controlled heating (60–80°C) . Protection of the amino group with a benzyloxycarbonyl (Cbz) group is critical to prevent side reactions; this is performed using benzyl chloroformate in the presence of a base like NaHCO₃. Yield optimization requires strict anhydrous conditions and monitoring via TLC or HPLC to track intermediate formation .

Q. How can researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Combine spectroscopic and chromatographic techniques:

• ¹H/¹³C NMR : Confirm fluorine-induced deshielding at the 2-position (δ ~120–125 ppm for ¹³C-F) and Cbz-group signals (e.g., benzyl protons at δ 7.3–7.5 ppm) .
• HPLC : Use a C18 column with a UV detector (λ = 254 nm) and acetonitrile/water mobile phase to assess purity (>95% recommended for biological assays) .
• Mass Spectrometry : ESI-MS in negative ion mode should show [M-H]⁻ peaks matching the molecular formula (C₁₅H₁₁FNO₄; expected m/z ~294.07) .

Q. What are the solubility and stability profiles of this compound under experimental conditions?

• Methodological Answer : The compound is sparingly soluble in aqueous buffers but dissolves in DMSO or DMF (5–10 mM stock solutions). Stability tests show degradation under basic conditions (pH >9), where the Cbz group hydrolyzes. Store at -20°C in anhydrous DMSO, with argon gas to prevent oxidation .

Advanced Research Questions

Q. How does the fluorine substituent influence regioselectivity in subsequent derivatization reactions?

• Methodological Answer : The 2-fluoro group directs electrophilic substitutions (e.g., nitration, halogenation) to the 4- and 6-positions due to its meta-directing nature. Computational modeling (DFT) can predict reactive sites, while experimental validation via LC-MS/MS identifies major products. For example, bromination at the 4-position occurs with NBS in CCl₄, confirmed by ¹⁹F NMR coupling constants .

Q. How to resolve conflicting spectral data for structural analogs of this compound?

• Methodological Answer : Contradictions in NMR or MS data often arise from residual solvents, tautomerism, or diastereomers. Strategies include:

• DEPT-135 NMR : Differentiates CH₃/CH₂ groups from quaternary carbons.
• Variable Temperature NMR : Resolves dynamic processes (e.g., rotamers of the Cbz group) .
• High-Resolution MS : Rules out isotopic interference (e.g., ³⁵Cl vs. ³⁷Cl in impurities) .

Q. What strategies are recommended for studying structure-activity relationships (SAR) in medicinal chemistry applications?

• Methodological Answer :

• Analog Synthesis : Replace the Cbz group with tert-butoxycarbonyl (Boc) or methyl carbamate to assess steric/electronic effects.
• Biological Assays : Test analogs in enzyme inhibition assays (e.g., kinases) using fluorescence polarization or SPR to quantify binding affinities.
• Molecular Docking : Map interactions between the fluorobenzoic acid core and target proteins (e.g., COX-2 or HDACs) .

Q. How to investigate degradation pathways under physiological conditions?

• Methodological Answer : Simulate in vitro metabolic conditions using liver microsomes (e.g., rat S9 fraction) and track degradation via LC-MS. Major pathways include:

• Oxidative Defluorination : Catalyzed by CYP450 enzymes, producing 2-hydroxybenzoic acid derivatives.
• Esterase-Mediated Hydrolysis : Cleavage of the Cbz group in serum-containing media .

Q. What catalytic systems enhance coupling reactions involving this compound?

• Methodological Answer : Palladium-based catalysts (e.g., Pd(OAc)₂/XPhos) enable Suzuki-Miyaura couplings with aryl boronic acids at the 5-position. Microwave-assisted synthesis (100°C, 20 min) improves efficiency. Monitor reaction progress using ¹⁹F NMR to detect fluorine-environment changes .